Cas no 212555-21-0 ((2,3,4-trimethoxyphenyl)methanethiol)

• Product Name: (2,3,4-trimethoxyphenyl)methanethiol
• CAS No: 212555-21-0
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 6171992
• PubChem ID: 10584745
• Update Time: 2025-11-01

(2,3,4-trimethoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,3,4-trimethoxyphenyl)methanethiol
• 212555-21-0
• EN300-1288329
• AKOS018444725
• SCHEMBL2338539

• Inchi： 1S/C10H14O3S/c1-11-8-5-4-7(6-14)9(12-2)10(8)13-3/h4-5,14H,6H2,1-3H3
• InChI Key： JREFDYBVCHRUMO-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=C(C=1OC)OC)OC

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2,3,4-trimethoxyphenyl)methanethiol

Introduction to (2,3,4-Trimethoxyphenyl)methanethiol (CAS No. 212555-21-0)

(2,3,4-Trimethoxyphenyl)methanethiol (CAS No. 212555-21-0) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, materials science, and biochemistry. This compound features a methanethiol group attached to a trimethoxyphenyl ring, which imparts specific chemical and biological properties that make it an interesting subject for both academic research and industrial development.

The molecular formula of (2,3,4-Trimethoxyphenyl)methanethiol is C₁₀H₁₄O₃S, and its molecular weight is approximately 206.28 g/mol. The compound's structure includes three methoxy groups (-OCH₃) on the phenyl ring, which can influence its solubility, reactivity, and biological activity. The presence of the methanethiol group (-CH₂SH) adds to its reactivity and potential for forming disulfide bonds, which are crucial in various biological processes.

In recent years, there has been growing interest in the use of (2,3,4-Trimethoxyphenyl)methanethiol as a building block for the synthesis of more complex molecules. Its unique combination of functional groups makes it an attractive starting material for the development of new drugs, particularly in the areas of anti-inflammatory and antioxidant therapies. Research has shown that compounds containing methanethiol groups can exhibit potent antioxidant properties by scavenging free radicals and protecting cells from oxidative damage.

The trimethoxyphenyl moiety in (2,3,4-Trimethoxyphenyl)methanethiol has also been studied for its potential in enhancing the bioavailability and pharmacokinetic properties of drug candidates. The methoxy groups can improve the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and reach target sites within the body. This property is particularly important for drugs that need to penetrate specific tissues or organs to exert their therapeutic effects.

In addition to its potential in drug development, (2,3,4-Trimethoxyphenyl)methanethiol has been explored for its use in materials science. The compound's ability to form disulfide bonds can be harnessed to create self-healing materials or dynamic covalent networks that can respond to environmental stimuli. These materials have applications in areas such as coatings, adhesives, and responsive polymers.

The synthesis of (2,3,4-Trimethoxyphenyl)methanethiol typically involves several steps. One common approach is to start with 2,3,4-trimethoxybenzyl chloride and react it with sodium hydrosulfide (NaSH) under controlled conditions. This reaction yields the desired product with high purity and yield. The synthetic route can be optimized to minimize side reactions and improve overall efficiency.

The physical properties of (2,3,4-Trimethoxyphenyl)methanethiol

In terms of safety and handling, while (2,3,4-Trimethoxyphenyl)methanethiol is not classified as a hazardous substance under current regulations, it should still be handled with care due to its reactive nature. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound to prevent skin contact and inhalation.

The environmental impact of (2,3,4-Trimethoxyphenyl)methanethiol

In conclusion, (2,3,4-Trimethoxyphenyl)methanethiol (CAS No. 212555-21-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure offers opportunities for the development of new drugs with improved therapeutic profiles and the creation of advanced materials with dynamic properties. Ongoing research continues to uncover new possibilities for this intriguing molecule.